Cas no 2198-77-8 (2,7-dichloronaphthalene)

• Product Name: 2,7-dichloronaphthalene
• CAS No: 2198-77-8
• MF: C₁₀H₆Cl₂
• MW: 197.06064081192
• CID: 912152
• PubChem ID: 16619
• Update Time: 2025-10-29

2,7-dichloronaphthalene Chemical and Physical Properties

Names and Identifiers

• 2,7-dichloronaphthalene
• NSC 112382
• PCN 12
• 2198-77-8
• DB-216779
• 2,7-Dichlor-naphthalin
• 2,7-Dichlornaphthalin
• DTXSID7062247
• Naphthalene, 2,7-dichloro-
• 2,7-Dichloro-naphthalene
• NSC112382
• EINECS 218-605-5
• SCHEMBL2473615
• Naphthalene,7-dichloro-
• CHEMBL194711
• AKOS006276853
• NS00027014
• BDBM50159259
• NSC-112382

• Inchi： 1S/C10H6Cl2/c11-9-3-1-7-2-4-10(12)6-8(7)5-9/h1-6H
• InChI Key： DWBQZSYTSNYEEJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C=CC(=CC2=C1)Cl

Computed Properties

• Exact Mass: 195.98478
• Monoisotopic Mass: 195.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.336±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 113-116 ºC
• Boiling Point: 296.8°C at 760 mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.651
• Solubility: Insuluble (7.1E-4 g/L) (25 ºC),
• PSA: 0
• LogP: 4.14660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on 2,7-dichloronaphthalene

Comprehensive Analysis of 2,7-Dichloronaphthalene (CAS No. 2198-77-8): Properties, Applications, and Industry Insights

2,7-Dichloronaphthalene (CAS No. 2198-77-8) is a chlorinated naphthalene derivative widely recognized for its unique chemical properties and versatile industrial applications. This compound belongs to the family of polychlorinated naphthalenes (PCNs), which are increasingly studied due to their role in advanced material synthesis and environmental persistence. With the growing demand for specialty chemicals in sectors like electronics, agriculture, and pharmaceuticals, understanding 2,7-dichloronaphthalene has become critical for researchers and industry professionals alike.

The molecular structure of 2,7-dichloronaphthalene features two chlorine atoms symmetrically positioned on the naphthalene ring, contributing to its stability and reactivity. This configuration makes it a valuable intermediate in the synthesis of organic semiconductors, dyes, and flame retardants. Recent studies highlight its potential in OLED (Organic Light-Emitting Diode) technology, where its electron-withdrawing properties enhance device efficiency. As sustainability gains traction, researchers are also exploring greener synthesis methods for chlorinated naphthalenes to minimize environmental impact.

From an industrial perspective, 2,7-dichloronaphthalene is often compared to similar compounds like 1,5-dichloronaphthalene or 1-chloronaphthalene, with users frequently searching for "2,7-dichloronaphthalene vs 1,8-dichloronaphthalene" or "solubility of 2,7-dichloronaphthalene in organic solvents." These queries reflect the compound's niche applications in high-performance polymers and liquid crystals. Analytical techniques such as GC-MS and HPLC are commonly employed to characterize its purity, a topic of high interest for quality control in manufacturing.

Environmental and safety considerations surrounding 2,7-dichloronaphthalene are frequently debated. While not classified as hazardous under standard regulations, its bioaccumulation potential warrants careful handling. Industry best practices emphasize closed-system processing and waste minimization, aligning with global trends toward green chemistry. The compound's photostability and thermal resistance also make it a subject of interest for long-lasting material formulations.

Market trends indicate rising demand for 2,7-dichloronaphthalene in Asia-Pacific regions, driven by expanding electronics and textile industries. Suppliers often highlight its high-purity grades (≥98%) for research applications, addressing common search terms like "where to buy 2,7-dichloronaphthalene" or "2,7-dichloronaphthalene supplier." Regulatory frameworks such as REACH and TSCA govern its production and trade, ensuring compliance with international standards.

In conclusion, 2,7-dichloronaphthalene (CAS No. 2198-77-8) represents a multifaceted compound with expanding applications in modern technology. Its balanced reactivity and structural properties continue to inspire innovations across multiple industries, while ongoing research addresses ecological concerns. For professionals seeking detailed technical data, peer-reviewed journals and material safety data sheets (MSDS) remain indispensable resources.